Cas no 108718-62-3 (1H-Pyrazole, 3-methyl-5-(4-nitrophenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole, 3-methyl-5-(4-nitrophenyl)-1-phenyl-
• CAS No: 108718-62-3
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 1186901
• Update Time: 2024-08-05

1H-Pyrazole, 3-methyl-5-(4-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-5-(4-nitrophenyl)-1-phenyl-

• Inchi： 1S/C16H13N3O2/c1-12-11-16(13-7-9-15(10-8-13)19(20)21)18(17-12)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： XDNLGHMVSAIZCV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=C([N+]([O-])=O)C=C2)=CC(C)=N1

Computed Properties

• Exact Mass: 279.10089

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 449.0±30.0 °C(Predicted)
• PSA: 60.96
• pka: -0.88±0.10(Predicted)